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Compound of Interest

Compound Name: N-Butyl-N-(2-phenylethyl)aniline

Cat. No.: B2551271

Disclaimer: Extensive research has revealed a significant lack of specific data and established
applications for N-Butyl-N-(2-phenylethyl)aniline within the field of organic electronics in
publicly available literature. The following application notes and protocols are therefore based
on the known functions of structurally similar aniline-based compounds and serve as a
predictive guide for potential research and development. The quantitative data presented is
hypothetical and for illustrative purposes.

Introduction

N-Butyl-N-(2-phenylethyl)aniline is a tertiary amine featuring both alkyl and aryl substituents.
Its molecular structure suggests potential utility as a charge-transporting material in organic
electronic devices. Based on the performance of analogous aniline derivatives, it is
hypothesized that this compound could function as a hole transport material (HTM) in devices
such as Organic Light-Emitting Diodes (OLEDs) and Perovskite Solar Cells (PSCs). The bulky
butyl and phenylethyl groups may influence film morphology, solubility, and the electronic
properties of the material, potentially offering advantages in device fabrication and
performance.

Potential Applications and Rationale

The core rationale for exploring N-Butyl-N-(2-phenylethyl)aniline in organic electronics lies in
the well-established role of aniline derivatives as effective hole transport and electron-blocking
materials. The nitrogen atom's lone pair of electrons can facilitate the transport of positive
charge carriers (holes).
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e In OLEDs: It could be employed in the hole transport layer (HTL) to facilitate the injection of
holes from the anode and their transport to the emissive layer, while simultaneously blocking
the leakage of electrons from the emissive layer to the anode. This can lead to improved
device efficiency and lifetime.

e In Perovskite Solar Cells: As an HTM in an n-i-p (conventional) or p-i-n (inverted)
architecture, it would be responsible for extracting holes from the perovskite absorber layer
and transporting them to the corresponding electrode. The properties of the HTM are critical
for achieving high power conversion efficiencies and long-term stability in PSCs.[1][2]

Hypothetical Performance Data

The following table summarizes hypothetical performance metrics for a perovskite solar cell
employing N-Butyl-N-(2-phenylethyl)aniline as the hole transport material, compared to a
standard HTM like Spiro-OMeTAD. This data is for illustrative purposes only.

. . . Device with N-Butyl-N-(2-
Device with Spiro-OMeTAD .
Parameter phenylethyl)aniline

(Reference) .
(Hypothetical)

Power Conversion Efficiency

22.5% 20.8%
(PCE)
Open-Circuit Voltage (Voc) 112V 1.08 VvV
Short-Circuit Current Density

24.8 mA/cm? 24.1 mA/cm?
(Jsc)
Fill Factor (FF) 0.81 0.79
Hole Mobility (uh) 2 x 107 cm3/Vs 1.5x10% cm3/Vs
Highest Occupied Molecular

-5.1eV -5.2eV

Orbital (HOMO)

Experimental Protocols

The following are generalized protocols for the fabrication and characterization of a perovskite
solar cell using a hypothetical aniline-based HTM.
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Synthesis of N-Butyl-N-(2-phenylethyl)aniline

A potential synthetic route could involve the N-alkylation of N-(2-phenylethyl)aniline with 1-
bromobutane.

Materials:

N-(2-phenylethyl)aniline

e 1-bromobutane

e Potassium carbonate (K2COs)

e N,N-Dimethylformamide (DMF)

o Ethyl acetate

e Brine

e Anhydrous magnesium sulfate (MgSOa)

Procedure:

» Dissolve N-(2-phenylethyl)aniline (1 equivalent) in DMF in a round-bottom flask.
e Add potassium carbonate (2 equivalents) to the solution.

e Add 1-bromobutane (1.2 equivalents) dropwise to the mixture.

e Heat the reaction mixture at 80°C for 24 hours under a nitrogen atmosphere.

 After cooling to room temperature, pour the reaction mixture into water and extract with ethyl
acetate.

o Wash the organic layer with brine, dry over anhydrous MgSQOa4, and filter.
* Remove the solvent under reduced pressure.

 Purify the crude product by column chromatography on silica gel.
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Fabrication of a Perovskite Solar Cell (n-i-p architecture)

Substrate Preparation:

o Patterned indium tin oxide (ITO) coated glass substrates are sequentially cleaned by
ultrasonication in detergent, deionized water, acetone, and isopropanol for 15 minutes each.

e The substrates are then dried with a stream of nitrogen and treated with UV-ozone for 20
minutes.

Device Fabrication:

Electron Transport Layer (ETL): A solution of SnO2 nanoparticle ink is spin-coated onto the
cleaned ITO substrate and annealed.

Perovskite Layer: A precursor solution of the perovskite (e.g., a mixture of formamidinium
iodide, lead iodide, methylammonium bromide, and lead bromide in a mixed solvent of DMF
and DMSO) is spin-coated on the ETL in a nitrogen-filled glovebox. An anti-solvent (e.g.,
chlorobenzene) is dripped onto the spinning substrate to induce crystallization. The film is
then annealed.

Hole Transport Layer (HTL): A solution of N-Butyl-N-(2-phenylethyl)aniline (e.g., 20 mg/mL
in chlorobenzene) with additives such as bis(trifluoromethane)sulfonimide lithium salt (Li-
TFSI) and 4-tert-butylpyridine (tBP) is spin-coated on top of the perovskite layer.

Metal Electrode: Finally, a metal electrode (e.g., 100 nm of gold or silver) is deposited by
thermal evaporation through a shadow mask.

Characterization

o Current Density-Voltage (J-V) Measurement: The photovoltaic performance of the device is
measured using a solar simulator under standard AM 1.5G illumination (100 mW/cm?).

» External Quantum Efficiency (EQE): The EQE spectrum is measured to determine the
device's photon-to-electron conversion efficiency at different wavelengths.

e Morphological and Structural Analysis: The morphology and crystallinity of the films can be
characterized using techniques like Atomic Force Microscopy (AFM) and X-ray Diffraction

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b2551271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2551271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

(XRD).

Visualizations
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Caption: Charge generation and transport in a perovskite solar cell.

Experimental Workflow for Device Fabrication and

Testing
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Caption: Workflow for perovskite solar cell fabrication and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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